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Solubility and Chemical Properties

The table below summarizes the key physicochemical and solubility data for bufexamac from reliable

chemical suppliers and research literature.

Property Value / Description
Source /
Conditions

Molecular
Formula

C₁₂H₁₇NO₃ [1]

Molecular
Weight

223.27 g/mol [2]

CAS Number 2438-72-4 [2]

SMILES CCCCOc1ccc(CC(=O)NO)cc1 [1]

Mechanism of
Action

COX inhibitor; specific inhibitor of class IIB histone
deacetylases (HDAC6, HDAC10) [2].

Solubility in
DMSO

45 mg/mL (201.54 mM) [2]
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Property Value / Description
Source /
Conditions

Solubility in
Ethanol

3 mg/mL [2]

Solubility in
Water

Insoluble [2]

In Vivo
Formulation

2.25 mg/mL in 5% DMSO, 40% PEG300, 5% Tween-80, 50%

ddH₂O [2].

Analytical Methods and Protocols

For pharmaceutical and cosmetic quality control, bufexamac is commonly analyzed using chromatographic

techniques.

HPLC Analysis as an Analytical Standard

Bufexamac is available as a certified analytical standard for use in quantitative analysis [1].

Application: Suitable for quantifying bufexamac in pharmaceutical formulations using High-
Performance Liquid Chromatography (HPLC) [1].

Procedure: While the specific method (column, mobile phase, flow rate) should be optimized in your
laboratory, you can refer to the product's Certificate of Analysis (CoA) for a validated methodology [1].

Simultaneous Analysis in Cosmetics using LC-MS/MS

A modern, high-sensitivity method for detecting bufexamac alongside other illegal compounds in cosmetics

has been published [3]. The validated protocol is summarized below:
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Parameter Description

Objective To simultaneously analyze 10 non-permitted atopic therapeutic compounds,
including bufexamac, in cosmetic products [3].

Instrumentation Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Sample Preparation (Inferred) Extraction of cosmetic samples with a suitable solvent, dilution,

and filtration.

Chromatography Liquid chromatography separation.

Detection Mass spectrometry with multiple reaction monitoring (MRM).

Key Performance
Metrics

- Limit of Detection
(LOD)

5.05 - 203.30 pg/mL (for the 10-analyte panel) [3].

- Limit of Quantification
(LOQ)

15.15 - 609.90 pg/mL (for the 10-analyte panel) [3].

Validation The method was validated for specificity, linearity, accuracy, precision, and

stability [3].

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the sample preparation and analysis of

bufexamac, integrating the methods described above.
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Bufexamac Analysis Workflow

Sample (e.g., Cosmetic)
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Workflow for bufexamac analysis from sample to result.

Key Considerations for Researchers

Solvent Choice for In Vitro Studies: For cell-based assays, DMSO is a suitable solvent due to its

high dissolving capacity for bufexamac. However, the final concentration of DMSO in cell culture
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media should be controlled to avoid cytotoxicity (typically <0.1-1%) [2].

Regulatory and Safety Context: The analysis of bufexamac in cosmetics is critical because it is a
frequent and relevant contact sensitizer and its unauthorized use in such products is a safety

concern [3] [2].
Handling and Storage: As a combustible solid, appropriate personal protective equipment (PPE)

such as gloves and eyeshields is recommended when handling the pure substance [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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